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Cat. No.: B1334758 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
5-Methoxybenzo[d]thiazole-2-thiol is a heterocyclic organic compound that has garnered

interest within the scientific community, particularly in the fields of medicinal chemistry and

materials science. As a derivative of the versatile benzothiazole scaffold, the inclusion of a

methoxy group at the 5-position and a thiol group at the 2-position imparts unique

physicochemical properties and potential biological activities. This technical guide provides an

in-depth overview of the fundamental properties of 5-Methoxybenzo[d]thiazole-2-thiol,
including its synthesis, physical and chemical characteristics, and potential applications in drug

development, with a focus on its anticancer and antimicrobial activities. Detailed experimental

protocols and visualizations of key pathways and workflows are presented to support further

research and development efforts.

Core Properties
This section summarizes the fundamental physical and chemical properties of 5-
Methoxybenzo[d]thiazole-2-thiol.
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Property Value Reference

IUPAC Name
5-methoxy-1,3-benzothiazole-

2-thiol
N/A

Synonyms

2-Mercapto-5-

methoxybenzothiazole, 5-

Methoxy-2-benzothiazolethiol

N/A

CAS Number 55690-60-3 N/A

Molecular Formula C₈H₇NOS₂ N/A

Molecular Weight 197.28 g/mol N/A

Appearance
Light yellow to orange

powder/crystal
N/A

Melting Point 190-193 °C N/A

Boiling Point 340.8 ± 44.0 °C (Predicted) N/A

Density 1.44 ± 0.1 g/cm³ (Predicted) N/A

pKa 9.27 ± 0.20 (Predicted) N/A

Solubility

Insoluble in water. Soluble in

organic solvents like DMSO

and acetone.

N/A

Spectral Data (Predicted)
While a comprehensive public database of the spectra for 5-Methoxybenzo[d]thiazole-2-thiol
is not readily available, the following are predicted characteristic spectral features based on its

structure and data from analogous compounds.
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Spectroscopy Predicted Features

¹H NMR

Aromatic protons (δ 7.0-7.8 ppm), Methoxy

protons (-OCH₃, δ ~3.8 ppm), Thiol proton (-SH,

broad singlet, variable ppm)

¹³C NMR

Aromatic carbons (δ 110-160 ppm), Methoxy

carbon (-OCH₃, δ ~55 ppm), Thione carbon

(C=S, δ >190 ppm)

FTIR (cm⁻¹)

~2550 (S-H stretch), 1600-1450 (Aromatic C=C

stretch), ~1300 (C-N stretch), ~1100 (C=S

stretch)

Mass Spec (m/z)
Expected molecular ion peak [M]⁺

corresponding to 197.28

Synthesis and Experimental Protocols
Synthesis of 5-Methoxybenzo[d]thiazole-2-thiol
A common and efficient method for the synthesis of 2-mercaptobenzothiazole derivatives

involves the reaction of an o-haloaniline with carbon disulfide in the presence of a base.[1] This

approach can be adapted for the synthesis of 5-Methoxybenzo[d]thiazole-2-thiol.

Reaction Scheme:

2-Halo-4-methoxyaniline + CS₂
DBU, Toluene

80 °C 5-Methoxybenzo[d]thiazole-2-thiol

Click to download full resolution via product page

Caption: General synthesis of 5-Methoxybenzo[d]thiazole-2-thiol.

Experimental Protocol:

Reaction Setup: To a solution of the corresponding 2-halo-4-methoxyaniline (1 equivalent) in

toluene, add carbon disulfide (CS₂) (1.2 equivalents).
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Base Addition: Add 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) (2 equivalents) to the mixture.

Reaction Conditions: Heat the reaction mixture at 80 °C and monitor the progress using thin-

layer chromatography (TLC).

Workup: Upon completion, cool the reaction mixture and acidify with a dilute acid (e.g., 1M

HCl).

Extraction: Extract the aqueous layer with an organic solvent such as ethyl acetate.

Purification: Combine the organic layers, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure. The crude product can be purified by column

chromatography on silica gel.

Applications in Drug Development
Benzothiazole derivatives are recognized for their wide range of pharmacological activities,

including anticancer, antimicrobial, and anti-inflammatory properties. The methoxy and thiol

substitutions on the benzothiazole ring of 5-Methoxybenzo[d]thiazole-2-thiol make it a

promising scaffold for the development of novel therapeutic agents.

Anticancer Potential
Derivatives of benzothiazole have been extensively studied as potential anticancer agents.[2]

[3] Their mechanisms of action are diverse and can involve the inhibition of key enzymes and

signaling pathways crucial for cancer cell proliferation and survival.

Potential Signaling Pathways Targeted by Benzothiazole Derivatives:
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Caption: Potential anticancer signaling pathways modulated by benzothiazole derivatives.
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Experimental Workflow for Anticancer Screening:
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Caption: In vitro anticancer drug screening workflow.

Antimicrobial Potential
Benzothiazole derivatives have also demonstrated significant antimicrobial activity against a

range of pathogens.[4][5] The proposed mechanisms of action often involve the inhibition of

essential bacterial enzymes.

Potential Bacterial Targets of Benzothiazole Derivatives:

DNA Gyrase: An essential enzyme in bacteria that controls DNA topology.[4]

Dihydropteroate Synthase (DHPS): An enzyme involved in the folic acid synthesis pathway,

which is crucial for bacterial survival.[6]

Logical Relationship of Antimicrobial Action:
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Caption: Logical flow of the antimicrobial action of benzothiazole derivatives.
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Conclusion
5-Methoxybenzo[d]thiazole-2-thiol represents a valuable scaffold for the development of

novel therapeutic agents and functional materials. Its fundamental properties, coupled with the

versatile reactivity of the benzothiazole core, provide a solid foundation for further research.

The potential for this compound and its derivatives to act as potent anticancer and antimicrobial

agents warrants continued investigation into their specific mechanisms of action and structure-

activity relationships. The experimental protocols and conceptual frameworks presented in this

guide are intended to facilitate these future research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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